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Compound of Interest

Compound Name: M3541

Cat. No.: B1193091 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage conditions for M3541,

a potent and selective ATM inhibitor. Adherence to these guidelines is crucial for ensuring the

integrity and activity of the compound in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid M3541?

A1: Solid M3541 should be stored in a dry, dark environment. For long-term storage, it is

recommended to keep it at -20°C, which ensures stability for up to three years. For short-term

storage, 4°C is acceptable for up to two years.

Q2: How should I store M3541 once it is dissolved in a solvent?

A2: The stability of M3541 in solution is dependent on the solvent and storage temperature. For

optimal stability, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.

Store aliquots at -80°C for up to one year or at -20°C for up to one month.[1]

Q3: What solvents are recommended for reconstituting M3541?

A3: M3541 is soluble in DMSO, with a solubility of up to 11 mg/mL.[1] It is also soluble in

Ethanol at 3 mg/mL, but insoluble in water.[1] For in vivo studies, specific formulations using

solvents like PEG300, Tween-80, and corn oil are recommended.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1193091?utm_src=pdf-interest
https://www.benchchem.com/product/b1193091?utm_src=pdf-body
https://www.benchchem.com/product/b1193091?utm_src=pdf-body
https://www.benchchem.com/product/b1193091?utm_src=pdf-body
https://www.benchchem.com/product/b1193091?utm_src=pdf-body
https://www.benchchem.com/product/b1193091?utm_src=pdf-body
https://en.wikipedia.org/wiki/DNA_repair
https://www.benchchem.com/product/b1193091?utm_src=pdf-body
https://www.benchchem.com/product/b1193091?utm_src=pdf-body
https://en.wikipedia.org/wiki/DNA_repair
https://en.wikipedia.org/wiki/DNA_repair
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q4: Can I store M3541 solutions at room temperature?

A4: It is not recommended to store M3541 solutions at room temperature for extended periods.

Once prepared, mixed solutions for experimental use should be used immediately for best

results.[1]

Q5: Is M3541 sensitive to light?

A5: While specific photostability data is not readily available, it is good laboratory practice to

store M3541, both in solid and solution form, protected from light to prevent potential

degradation.

Data Summary Tables
Table 1: M3541 Solid Form Storage Conditions and Stability

Storage Temperature Duration Additional Notes

-20°C 3 years
Recommended for long-term

storage.[1]

4°C 2 years
Suitable for short-term storage.

[2]

Ambient Weeks
Stable for the duration of

shipping.[3]

Table 2: M3541 in Solvent Storage Conditions and Stability

Storage Temperature Duration Solvent

-80°C 1 year Aliquoted stock solutions.[1]

-20°C 1 month Aliquoted stock solutions.[1]
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Issue Potential Cause Recommended Solution

Compound precipitation in

stock solution

- Solution concentration is too

high.- Improper storage (e.g.,

repeated freeze-thaw cycles).-

Use of old or moisture-

absorbed DMSO.

- Gently warm the solution and

vortex or sonicate to

redissolve.- Prepare a fresh

stock solution at a lower

concentration.- Always use

fresh, anhydrous DMSO for

reconstitution.[1]- Aliquot the

stock solution to minimize

freeze-thaw cycles.

Inconsistent experimental

results

- Degradation of M3541 due to

improper storage.- Inaccurate

concentration of the stock

solution.

- Verify the storage conditions

and age of the M3541 stock.-

Prepare a fresh stock solution

from solid M3541.- Recalibrate

instruments used for

concentration measurement.

Difficulty dissolving M3541 in

vivo formulation

- Incorrect order of solvent

addition.- Insufficient mixing.

- Ensure solvents are added in

the specified order for the

formulation.- Use a vortex or

sonicator to ensure the

compound is fully dissolved

after each solvent addition.

Experimental Protocols & Workflows
M3541 Reconstitution and Storage Workflow
The following diagram outlines the general workflow for reconstituting and storing M3541.
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Solid M3541 Storage

Reconstitution

Aliquoting & Storage

Experimental Use

Store at -20°C (long-term)
or 4°C (short-term)
in a dry, dark place

Reconstitute in fresh, anhydrous DMSO
to desired stock concentration

Retrieve from storage

Vortex or sonicate
to ensure complete dissolution

Aliquot stock solution into
single-use vials

Store at -80°C (up to 1 year)
or -20°C (up to 1 month)

Prepare working solution from
a fresh or properly stored aliquot

Thaw one aliquot

Use immediately in experiment

Click to download full resolution via product page

Caption: Workflow for M3541 reconstitution and storage.
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M3541 Mechanism of Action: ATM Signaling Pathway
M3541 is a potent inhibitor of Ataxia Telangiectasia Mutated (ATM) kinase, a key protein in the

DNA damage response pathway. The diagram below illustrates the simplified signaling cascade

initiated by DNA double-strand breaks (DSBs) and the point of inhibition by M3541.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [M3541 Technical Support Center: Stability, Storage, and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193091#m3541-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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